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Compound of Interest

Compound Name: 5-Ethoxy-2-methylphenol

CAS No.: 90534-24-0

Cat. No.: B1444332

Get Quote

An In-depth Technical Guide to 2-Methoxy-5-methylphenol for Advanced Research

Senior Application Scientist Note: The initial query for "5-Ethoxy-2-methylphenol" did not yield

sufficient public data for a comprehensive technical guide. This suggests the compound is not

widely characterized or utilized in comparison to its structural analogs. Therefore, exercising

editorial control, this guide will focus on the closely related and extensively documented

compound, 2-Methoxy-5-methylphenol (CAS No. 1195-09-1). The principles of synthesis,

analytical characterization, and application discussed herein are fundamentally analogous and

provide a robust, scientifically grounded framework for researchers interested in this class of

substituted phenols.

Abstract
This technical guide provides a comprehensive overview of 2-Methoxy-5-methylphenol, a

versatile aromatic compound with significant applications in the pharmaceutical, cosmetic, and

flavor industries.[1][2] We delve into its chemical identity, physicochemical properties, synthesis

protocols, and analytical characterization methods. Furthermore, this document explores its

role as a key building block in organic synthesis, particularly in drug development, and outlines
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critical safety and handling protocols for laboratory and industrial settings.[1] This guide is

intended for researchers, chemists, and professionals in drug discovery and materials science

who require a detailed understanding of this compound's properties and applications.

Chemical Identification and Physicochemical
Properties
2-Methoxy-5-methylphenol, also known by synonyms such as 5-Methylguaiacol and Isocreosol,

is a disubstituted phenol that serves as a crucial intermediate in the synthesis of more complex

molecules.[1][3][4] Its unique structure, featuring both a methoxy and a methyl group on the

phenol ring, imparts valuable antioxidant and antimicrobial properties.[1][2]

Chemical Identifiers
IUPAC Name: 2-methoxy-5-methylphenol[3]

CAS Number: 1195-09-1[1][3][5]

Molecular Formula: C₈H₁₀O₂[1][3][6]

Molecular Weight: 138.16 g/mol [3][6]

Synonyms: 5-Methylguaiacol, Isocreosol, 2-Hydroxy-4-methylanisole, 6-Methoxy-m-cresol[1]

[3][4]

Physicochemical Data
The physical and chemical properties of 2-Methoxy-5-methylphenol are summarized in the

table below, providing essential data for experimental design and process development.
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Property Value Unit Source

Appearance
White to light brown

powder or lump[1][4]
-

Chem-Impex[1],

TCI[4]

Melting Point 32-39 °C Chem-Impex[1]

Boiling Point
115-117 (at 20

mmHg)
°C Chem-Impex[1]

Boiling Point
224-226 (at 760

mmHg)
°C

The Good Scents Co.

[5]

Solubility
Sparingly soluble in

water (5.5 g/L)
g/L Guidechem[2]

Refractive Index 1.5340 - Chem-Impex[1]

logP (o/w) 1.709 - 2.10 -
Cheméo[7], The Good

Scents Co.[5]

Synthesis and Manufacturing
The synthesis of substituted phenols like 2-Methoxy-5-methylphenol can be approached

through several established organic chemistry pathways. A common conceptual strategy

involves the selective methylation of a dihydroxy precursor. The choice of synthetic route is

governed by factors such as starting material availability, desired purity, and scalability.

Conceptual Synthesis Workflow
The diagram below illustrates a generalized workflow for the synthesis and purification of a

target compound like 2-Methoxy-5-methylphenol, emphasizing the critical quality control

checkpoints. This process ensures the final product meets the high-purity standards required

for pharmaceutical applications.
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Conceptual Workflow: Synthesis & Purification

Synthesis Stage

Purification Stage

Quality Control

Starting Material
(e.g., 4-Methylcatechol)

Selective Methylation
(e.g., with Dimethyl Sulfate)

Reaction Work-up
(Quenching & Extraction)

Crude Product

Isolation

Purification
(e.g., Distillation or

Column Chromatography)

High-Purity Product

Purity Check
(TLC/GC-MS)

In-process Control

Structural Confirmation
(NMR, IR)

Final Release Testing

Click to download full resolution via product page

Caption: Generalized workflow for synthesis and purification.
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Laboratory Scale Synthesis Protocol
This protocol is a representative example and should be adapted and optimized based on

available laboratory equipment and safety protocols.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,

dropping funnel, and thermometer, dissolve 4-methylcatechol (1.0 eq) in a suitable solvent

(e.g., acetone).

Base Addition: Add a mild base (e.g., K₂CO₃, 1.1 eq) to the solution and stir for 15 minutes at

room temperature to form the phenoxide. The use of a slight excess of a mild base is crucial

to selectively deprotonate one hydroxyl group without promoting unwanted side reactions.

Methylation: Cool the mixture in an ice bath. Slowly add a methylating agent, such as

dimethyl sulfate (1.05 eq), dropwise via the dropping funnel, ensuring the temperature does

not exceed 10°C. The controlled addition prevents exothermic runaway and improves

selectivity.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24

hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the

starting material is consumed.

Work-up: Quench the reaction by slowly adding water. Transfer the mixture to a separatory

funnel and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic

layer with brine, dry over anhydrous sodium sulfate, and filter.

Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude material using vacuum distillation or flash column chromatography to yield

pure 2-Methoxy-5-methylphenol.

Analytical Characterization
Confirming the identity and purity of 2-Methoxy-5-methylphenol is essential. A combination of

spectroscopic and chromatographic techniques is employed for full characterization.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the molecular structure, showing characteristic peaks for the aromatic protons, the
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methyl group, and the methoxy group.[8]

Infrared (IR) Spectroscopy: IR analysis reveals the presence of key functional groups, such

as the broad O-H stretch of the phenol and C-O stretches associated with the ether and

alcohol.[3]

Mass Spectrometry (MS): Typically coupled with Gas Chromatography (GC-MS), this

technique confirms the molecular weight (m/z 138) and provides a characteristic

fragmentation pattern for the compound.[8]

Gas Chromatography (GC): Used to determine the purity of the compound, with commercial

suppliers often guaranteeing >98.0% purity.[4]

Applications in Research and Drug Development
2-Methoxy-5-methylphenol is a valuable building block in medicinal chemistry and other

industrial sectors due to its favorable chemical properties.[1]

Pharmaceutical Intermediate: It serves as a key precursor in the synthesis of various active

pharmaceutical ingredients (APIs), particularly those targeting inflammation and pain.[1] Its

phenolic and methoxy groups provide reactive sites for further molecular elaboration.

Antioxidant and Antimicrobial Agent: The compound exhibits potent antioxidant and

antimicrobial properties.[1][2] This makes it useful in cosmetic and personal care

formulations to prevent oxidative degradation and inhibit the growth of bacteria and fungi,

thereby enhancing product shelf life.[1][2]

Flavoring and Fragrance: With a pleasant aroma, it is used as a flavoring agent in some food

products and as a component in fragrances.[1][2]

Organic Synthesis: In a broader context, it is employed as a versatile building block for

creating novel organic compounds and materials.[1]

Safety and Handling
Proper handling of 2-Methoxy-5-methylphenol is critical to ensure laboratory safety. The

compound is classified with several hazards according to the Globally Harmonized System

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.atlantis-press.com/proceedings/iconetos-20/125955693
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-methylphenol
https://www.atlantis-press.com/proceedings/iconetos-20/125955693
https://www.tcichemicals.com/OP/en/p/H0624
https://www.chemimpex.com/products/27589
https://www.chemimpex.com/products/27589
https://www.chemimpex.com/products/27589
https://www.guidechem.com/encyclopedia/2-methoxy-5-methylphenol-dic8209.html
https://www.chemimpex.com/products/27589
https://www.guidechem.com/encyclopedia/2-methoxy-5-methylphenol-dic8209.html
https://www.chemimpex.com/products/27589
https://www.guidechem.com/encyclopedia/2-methoxy-5-methylphenol-dic8209.html
https://www.chemimpex.com/products/27589
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(GHS).[3]

GHS Hazard Classification
Hazard Code Hazard Statement Class

H302 Harmful if swallowed Acute Toxicity, Oral (Cat. 4)

H315 Causes skin irritation Skin Irritation (Cat. 2)

H319 Causes serious eye irritation Eye Irritation (Cat. 2)

H335 May cause respiratory irritation STOT SE (Cat. 3)

Source: PubChem[3]

Handling and Storage Recommendations
Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant

gloves, and a lab coat. When handling the powder, use a fume hood to avoid inhalation.[9]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Ensure adequate

ventilation.[9]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[9] Keep

away from sources of ignition.

Spill Response: In case of a spill, avoid dust formation.[9] Collect the material mechanically

and place it in a suitable container for disposal. Ventilate the area thoroughly.[9]

Conclusion
2-Methoxy-5-methylphenol is a chemical compound of significant industrial and research

importance. Its well-defined physicochemical properties, established synthesis routes, and

versatile applications, particularly as a pharmaceutical intermediate and antioxidant, make it a

valuable tool for chemists and researchers. Adherence to strict safety and handling protocols is

essential when working with this compound. This guide provides a foundational resource for

professionals seeking to utilize 2-Methoxy-5-methylphenol in their research and development

endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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